N1-(2-(4-fluorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C21H19FN4O4S/c1-13-2-4-14(5-3-13)10-23-20(27)21(28)24-19-17-11-31(29,30)12-18(17)25-26(19)16-8-6-15(22)7-9-16/h2-9H,10-12H2,1H3,(H,23,27)(H,24,28)
• InChI Key: HVPYEUCFTRUDTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C21H19FN4O4S
• Molecular Weight: 442.5 g/mol

Description

N1-(2-(4-fluorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H19FN4O4S and its molecular weight is 442.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Orexin Receptor Antagonism and Binge Eating

Research has demonstrated the role of orexin receptors in compulsive food consumption, suggesting that selective antagonism at the orexin-1 receptor could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Anti-inflammatory and Analgesic Activities

Another study focused on the synthesis of imidazolyl acetic acid derivatives, showing compounds with significant anti-inflammatory and analgesic activities, indicating potential therapeutic applications for inflammation and pain management (Khalifa & Abdelbaky, 2008).

Antitumor Agents

The synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety have revealed compounds with promising anti-tumor activities against hepatocellular carcinoma cell lines, highlighting potential applications in cancer therapy (Gomha et al., 2016).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, suggesting applications in oxidative stress-related conditions (Chkirate et al., 2019).

Anti-Lung Cancer Activity

Novel fluoro-substituted benzo[b]pyran compounds have been tested against human cancer cell lines, showing anticancer activity at low concentrations compared to a reference drug, indicating potential applications in lung cancer treatment (Hammam et al., 2005).